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The landscape of wireless security has undergone a significant transformation since the days
of the Temporal Key Integrity Protocol (TKIP). Driven by the relentless pursuit of more robust
and resilient security measures, the industry has moved towards cryptographic solutions that
offer stronger protection for data transmitted over Wi-Fi networks. This technical guide provides
a detailed examination of the evolution of Wi-Fi security protocols after TKIP, with a primary
focus on Wi-Fi Protected Access Il (WPA2) and the latest standard, Wi-Fi Protected Access 3
(WPA3). We will explore the core cryptographic mechanisms, performance implications, and
the experimental methodologies used to validate these protocols.

From TKIP's Patchwork to WPA2's Robust
Encryption

TKIP was introduced as a provisional solution to address the significant vulnerabilities found in
the original Wired Equivalent Privacy (WEP) protocol. While it offered improvements, TKIP was
ultimately a "patch” and still relied on the fundamentally flawed RC4 stream cipher. The need
for a more secure and long-term solution led to the development of WPA2, which represented a
major leap forward in wireless security.

The Cornerstone of WPA2: CCMP/AES
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At the heart of WPA2 is the mandatory implementation of the Counter Mode with Cipher Block
Chaining Message Authentication Code Protocol (CCMP).[1][2] CCMP utilizes the Advanced
Encryption Standard (AES) algorithm, a block cipher that is significantly more secure than RC4.

[1]
CCMP provides several key security services:

o Confidentiality: It uses AES in Counter Mode (CTR) to encrypt the data payload, ensuring
that unauthorized parties cannot decipher the transmitted information.

« Integrity and Authentication: It employs Cipher Block Chaining Message Authentication Code
(CBC-MAC) to generate a Message Integrity Code (MIC). This MIC protects both the data
payload and portions of the 802.11 frame header, ensuring that the data has not been
tampered with during transmission and originates from an authenticated source.[1]

The use of AES in CCMP was a pivotal moment in Wi-Fi security, establishing a strong
cryptographic foundation that has remained a standard for many years.

The Next Generation: WPA3 and the Future of
Wireless Security

While WPA2 significantly enhanced Wi-Fi security, new vulnerabilities and attack vectors
emerged over time, most notably the Key Reinstallation Attack (KRACK). This prompted the
development of WPA3, which was introduced in 2018 to address these weaknesses and
provide even more robust security.

Simultaneous Authentication of Equals (SAE): A
Paradigm Shift in Key Exchange

The most significant advancement in WPA3-Personal is the replacement of the Pre-Shared Key
(PSK) authentication method with Simultaneous Authentication of Equals (SAE).[3][4] SAE is a
password-authenticated key exchange protocol, also known as the Dragonfly Key Exchange.[3]

SAE's core strengths lie in its resistance to offline dictionary attacks. With WPA2-PSK, an
attacker could capture the 4-way handshake and then attempt to crack the password offline.
SAE mitigates this vulnerability by using a more interactive and cryptographically secure
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method to establish a shared secret between the client and the access point, without ever
transmitting the password itself. Even if an attacker captures the SAE handshake, they cannot
perform an offline dictionary attack.[3]

Enhanced Protections in WPA3

Beyond SAE, WPA3 introduces several other crucial security enhancements:

o Forward Secrecy: SAE provides forward secrecy, meaning that even if a password and a
captured session are compromised in the future, the attacker cannot decrypt past

communications.

o Protected Management Frames (PMF): WPA3 mandates the use of PMF, which protects
management frames (such as deauthentication and disassociation frames) from being
spoofed, thereby preventing common denial-of-service attacks.

» Stronger Encryption for Enterprise: WPA3-Enterprise offers an optional 192-bit security
mode, providing a higher level of cryptographic strength for sensitive enterprise
environments.[5]

e Enhanced Open™: For open, public networks, WPA3 introduces Wi-Fi Enhanced Open™,
which provides individualized data encryption through Opportunistic Wireless Encryption
(OWE). This encrypts the traffic between each user and the access point, protecting against

passive eavesdropping without the need for a password.

Quantitative Data and Performance Comparison

The transition to more secure protocols inevitably raises questions about their impact on
network performance. The following tables summarize key quantitative data related to the
security and performance of WPA2 and WPAS3.
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Feature

WPA (for baseline)

WPA2

WPA3

Primary Encryption

Protocol

Temporal Key Integrity
Protocol (TKIP)

Counter Mode with
CBC-MAC Protocol
(CCMP)

Simultaneous
Authentication of
Equals (SAE)

Advanced Encryption

Advanced Encryption

Underlying Cipher RC4
Standard (AES) Standard (AES)
] ] 128-bit (with stronger
Key Length (Personal)  128-bit 128-bit o
derivation)
Key Length ] ] ] )
) 128-bit 128-bit 192-bit (optional)[5]
(Enterprise)
Vulnerability to Offline .
o Yes Yes No (with SAE)[3]
Dictionary Attacks
Forward Secrecy No No Yes (with SAE)
Protected
Management Frames Optional Optional Mandatory

(PMF)

Table 1: Comparison of Key Security Features
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Performance Metric WPA2 (CCMP/AES) WPA3 (SAEI/AES) Notes

Performance can vary

) ~2 Mbps higher in based on hardware
Throughput Baseline
some tests[6] and network
conditions.
The more complex
~6% higher during cryptographic
CPU Utilization Baseline peak times in some operations of SAE can
tests[6] lead to increased CPU
load.
The more intensive
authentication process
Handover Latency Lower Slightly higher[7] of SAE can introduce
minor delays during
roaming.
) Similar to WPA2 TKIP, for comparison,
Cryptographic 16 bytes (CCMP

(encryption overhead added 20 bytes of
Overhead (per frame) header and MIC)[8] )
is comparable) overhead.[8]

Table 2: Performance Metrics Comparison

Experimental Protocols for Security and
Performance Evaluation

The validation of Wi-Fi security protocols involves a range of experimental methodologies, from
performance benchmarking to sophisticated penetration testing.

Performance Testing with iPerf

A common methodology for measuring network performance, including throughput and latency,
involves the use of the iPerf tool.

Objective: To quantify the impact of different Wi-Fi security protocols on network throughput.
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Experimental Setup:

Server: A computer connected via a wired Ethernet connection to the Wi-Fi access point.
This machine runs an iPerf server instance.

Client: A wireless device (e.g., a laptop) that supports the Wi-Fi security protocols being
tested (WPA2 and WPA3). This machine runs an iPerf client instance.

Access Point: A configurable access point that can be set to operate in WPA2-Personal,
WPA3-Personal, and WPA2/WPAS transition modes.

Network Analyzer (Optional): A separate device running software like Wireshark to capture
and analyze the 802.11 frames.

Procedure:

Configure the access point to use WPA2-Personal with a strong pre-shared key.
Connect the wireless client to the network.

On the server machine, start the iPerf server using the command: iperf3 -s.

On the client machine, run a TCP throughput test for a specified duration (e.g., 60 seconds)
with multiple parallel streams to saturate the link. A sample command would be: iperf3 -c
[server_IP] -t 60 -P 8.

Record the average throughput reported by iPerf.

Repeat the test multiple times to ensure consistency and calculate an average.
Reconfigure the access point to use WPA3-Personal with the same password.
Repeat steps 2-6 for the WPA3 configuration.

(Optional) Reconfigure the access point to WPA2/WPAS transition mode and repeat the
tests.

Analyze the collected data to compare the throughput performance of each security protocol.
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Penetration Testing and Vulnerability Assessment

Penetration testing aims to identify and exploit vulnerabilities in a wireless network. The
methodology for testing WPA2 and WPA3 security differs due to their underlying protocols.

Objective: To assess the resilience of WPA2 and WPA3 networks against common attack
vectors.

Tools:

» Awireless adapter capable of monitor mode and packet injection (e.g., based on Atheros or
Realtek chipsets).

e A penetration testing distribution like Kali Linux.

o Software suites such as Aircrack-ng, Wireshark, and tools specifically designed for WPA3
attacks like those related to the "Dragonblood” vulnerabilities.[3][4]

Methodology for WPA2-PSK:

e Reconnaissance: Use tools like airodump-ng to identify the target network, its BSSID,
channel, and connected clients.

o Handshake Capture: Use airodump-ng to capture the 4-way handshake that occurs when a
client connects to the access point. It may be necessary to deauthenticate a connected client
to force a reconnection and capture the handshake.

» Offline Dictionary Attack: Use aircrack-ng with a wordlist to attempt to crack the captured
handshake and recover the pre-shared key.

Methodology for WPA3-SAE.:

o Downgrade Attack (in Transition Mode): If the network is operating in WPA2/WPA3 transition
mode, an attacker can attempt to force a client to connect using the less secure WPA2
protocol. This can be achieved by setting up a rogue access point that only advertises WPA2
capabilities. If successful, the attacker can then proceed with the WPA2 handshake capture
and offline dictionary attack as described above.[4]
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o Side-Channel Attacks (Dragonblood): The "Dragonblood” set of vulnerabilities discovered in
the WPAS3 standard's SAE handshake can be exploited through timing or cache-based side-
channel attacks. These are more complex attacks that involve observing the processing time
or memory access patterns of a device during the SAE handshake to infer information about
the password.[3][4]

o Denial-of-Service (DoS) Attacks: WPA3's SAE handshake can be susceptible to resource-
exhaustion DoS attacks where an attacker sends a high volume of handshake initiation
frames, causing the access point's CPU usage to spike and preventing legitimate users from

connecting.[3]

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the logical progression of
Wi-Fi security protocols and the high-level workflows of CCMP and SAE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Beyond TKIP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613815#evolution-of-wi-fi-security-protocols-after-

tkip]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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